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Compound of Interest

Compound Name: Sikokianin E

Cat. No.: B13732532 Get Quote

Sikokianin E: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available physicochemical data for

Sikokianin E, a member of the biflavonoid family. Due to the limited publicly available research

on Sikokianin E, this document also presents detailed experimental protocols and signaling

pathway information for the closely related and more extensively studied analogs, Sikokianin A

and Sikokianin C. This information serves as a valuable reference point for researchers

interested in the potential biological activities of this class of compounds.

Physicochemical Properties of Sikokianin E
The fundamental molecular identifiers for Sikokianin E are summarized in the table below.

This data is essential for the accurate identification and quantification of the compound in

experimental settings.

Property Value Source

CAS Number 2253791-96-5 [1]

Molecular Weight 959.16 g/mol

Molecular Formula C42H42O
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Given the scarcity of specific data for Sikokianin E, this section details the biological activities

and mechanisms of action for Sikokianin A and C. These compounds share a common

structural backbone and offer insights into the potential therapeutic applications of Sikokianin
E.

Sikokianin A: Neuroprotective Effects
Sikokianin A has demonstrated neuroprotective properties in preclinical studies. Research

indicates that it can protect neuronal cells from injury by mitigating oxidative stress and

activating the Nrf2 signaling pathway.

The neuroprotective effect of Sikokianin A is associated with the activation of the Nrf2/HO-1

signaling pathway. Under conditions of oxidative stress, Sikokianin A promotes the nuclear

translocation of Nrf2, which in turn upregulates the expression of antioxidant enzymes like

Heme Oxygenase-1 (HO-1).
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Caption: Signaling pathway of Sikokianin A's neuroprotective action.

Sikokianin C: A Selective Cystathionine β-Synthase
(CBS) Inhibitor with Anti-Cancer Activity
Sikokianin C has been identified as a potent and selective inhibitor of cystathionine β-synthase

(CBS), an enzyme implicated in the proliferation of certain cancers.[1] Its inhibitory action on

CBS leads to anti-tumor effects, particularly in human colon cancer.[1]

The following outlines a typical experimental workflow for evaluating the anti-cancer properties

of a compound like Sikokianin C in vitro.
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In Vitro Analysis

1. Cell Culture
(e.g., HT29 human colon cancer cells)

2. Treatment
(Varying concentrations of Sikokianin C)

3. Proliferation Assay
(e.g., MTT, to determine IC50)

4. Apoptosis Assay
(e.g., Annexin V-FITC/PI staining)

5. Mechanistic Study
(e.g., CBS inhibition assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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